N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-phenylsulfanylacetyl)amino]benzamide
• InChI: InChI=1S/C19H18N4O2S2/c1-2-17-22-23-19(27-17)21-18(25)14-10-6-7-11-15(14)20-16(24)12-26-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,20,24)(H,21,23,25)
• InChI Key: GDYYHDHFHMMLNH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC=CC=C2NC(=O)CSC3=CC=CC=C3
• Molecular Formula: C19H18N4O2S2
• Molecular Weight: 398.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide is a chemical compound that has shown potential in scientific research applications. It is a thiadiazole derivative that has been synthesized and studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide is not fully understood. However, it has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It has also been shown to inhibit the production of inflammatory cytokines, which may contribute to its anti-inflammatory properties.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. It has also been shown to inhibit the production of reactive oxygen species, which can contribute to oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide in lab experiments is its potential as a treatment for cancer and inflammatory diseases. It has also been shown to have low toxicity in animal studies. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research involving N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide. One direction is to further study its mechanism of action and optimize its use as a treatment for cancer and inflammatory diseases. Another direction is to study its potential as a treatment for other diseases, such as neurodegenerative diseases. Additionally, further studies could be conducted to investigate its potential as a drug delivery system for other compounds.

Scientific Research Applications

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{[(phenylthio)acetyl]amino}benzamide has been studied for its potential in scientific research applications. It has been shown to have anticancer properties and has been studied as a potential treatment for various types of cancer. It has also been studied for its potential as an anti-inflammatory agent and has shown promise in treating inflammatory diseases.